Cas no 2309449-47-4 (Tert-butyl 6-(5-bromopyridin-2-yl)-6-hydroxy-2-azaspiro[3.3]heptane-2-carboxylate)

Tert-butyl 6-(5-bromopyridin-2-yl)-6-hydroxy-2-azaspiro[3.3]heptane-2-carboxylate is a brominated spirocyclic compound featuring a pyridine moiety and a tert-butyl carbamate protecting group. Its rigid spiro[3.3]heptane scaffold enhances structural stability, while the 5-bromopyridin-2-yl substituent offers versatility for further functionalization via cross-coupling reactions. The hydroxyl group at the 6-position provides a handle for derivatization, and the Boc-protected nitrogen ensures compatibility with diverse synthetic conditions. This compound is particularly useful in medicinal chemistry and materials science, where its balanced reactivity and steric properties facilitate the development of novel pharmacophores or functional materials. Its well-defined structure makes it a valuable intermediate in organic synthesis.
Tert-butyl 6-(5-bromopyridin-2-yl)-6-hydroxy-2-azaspiro[3.3]heptane-2-carboxylate structure
2309449-47-4 structure
Product Name:Tert-butyl 6-(5-bromopyridin-2-yl)-6-hydroxy-2-azaspiro[3.3]heptane-2-carboxylate
CAS No:2309449-47-4
MF:C16H21BrN2O3
MW:369.253543615341
CID:5914200
PubChem ID:165945396
Update Time:2025-05-23

Tert-butyl 6-(5-bromopyridin-2-yl)-6-hydroxy-2-azaspiro[3.3]heptane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 6-(5-bromopyridin-2-yl)-6-hydroxy-2-azaspiro[3.3]heptane-2-carboxylate
    • 2309449-47-4
    • EN300-7428220
    • Tert-butyl 6-(5-bromopyridin-2-yl)-6-hydroxy-2-azaspiro[3.3]heptane-2-carboxylate
    • Inchi: 1S/C16H21BrN2O3/c1-14(2,3)22-13(20)19-9-15(10-19)7-16(21,8-15)12-5-4-11(17)6-18-12/h4-6,21H,7-10H2,1-3H3
    • InChI Key: YQTUIMNRMADPQJ-UHFFFAOYSA-N
    • SMILES: BrC1=CN=C(C=C1)C1(CC2(CN(C(=O)OC(C)(C)C)C2)C1)O

Computed Properties

  • Exact Mass: 368.07356g/mol
  • Monoisotopic Mass: 368.07356g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 449
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 62.7Ų

Tert-butyl 6-(5-bromopyridin-2-yl)-6-hydroxy-2-azaspiro[3.3]heptane-2-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-7428220-0.05g
tert-butyl 6-(5-bromopyridin-2-yl)-6-hydroxy-2-azaspiro[3.3]heptane-2-carboxylate
2309449-47-4 95%
0.05g
$948.0 2024-05-24
Enamine
EN300-7428220-0.1g
tert-butyl 6-(5-bromopyridin-2-yl)-6-hydroxy-2-azaspiro[3.3]heptane-2-carboxylate
2309449-47-4 95%
0.1g
$993.0 2024-05-24
Enamine
EN300-7428220-0.25g
tert-butyl 6-(5-bromopyridin-2-yl)-6-hydroxy-2-azaspiro[3.3]heptane-2-carboxylate
2309449-47-4 95%
0.25g
$1038.0 2024-05-24
Enamine
EN300-7428220-0.5g
tert-butyl 6-(5-bromopyridin-2-yl)-6-hydroxy-2-azaspiro[3.3]heptane-2-carboxylate
2309449-47-4 95%
0.5g
$1084.0 2024-05-24
Enamine
EN300-7428220-1.0g
tert-butyl 6-(5-bromopyridin-2-yl)-6-hydroxy-2-azaspiro[3.3]heptane-2-carboxylate
2309449-47-4 95%
1.0g
$1129.0 2024-05-24
Enamine
EN300-7428220-2.5g
tert-butyl 6-(5-bromopyridin-2-yl)-6-hydroxy-2-azaspiro[3.3]heptane-2-carboxylate
2309449-47-4 95%
2.5g
$2211.0 2024-05-24
Enamine
EN300-7428220-5.0g
tert-butyl 6-(5-bromopyridin-2-yl)-6-hydroxy-2-azaspiro[3.3]heptane-2-carboxylate
2309449-47-4 95%
5.0g
$3273.0 2024-05-24
Enamine
EN300-7428220-10.0g
tert-butyl 6-(5-bromopyridin-2-yl)-6-hydroxy-2-azaspiro[3.3]heptane-2-carboxylate
2309449-47-4 95%
10.0g
$4852.0 2024-05-24

Additional information on Tert-butyl 6-(5-bromopyridin-2-yl)-6-hydroxy-2-azaspiro[3.3]heptane-2-carboxylate

Tert-butyl 6-(5-bromopyridin-2-yl)-6-hydroxy-2-azaspiro[3.3]heptane-2-carboxylate: A Comprehensive Overview

The compound Tert-butyl 6-(5-bromopyridin-2-yl)-6-hydroxy-2-azaspiro[3.3]heptane-2-carboxylate, identified by the CAS number 2309449-47-4, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique spirocyclic structure, which combines a pyridine ring with a hydroxyl group and a tert-butyl ester moiety. The presence of the bromine atom at the 5-position of the pyridine ring adds to its chemical reactivity and functional versatility.

Recent studies have highlighted the importance of spirocyclic compounds in drug design due to their ability to adopt rigid conformations, which can enhance binding affinity to target proteins. The tert-butyl group in this compound serves as a bulky substituent, potentially influencing the steric interactions within biological systems. The 5-bromopyridin moiety, on the other hand, introduces electronic properties that can modulate the compound's reactivity in both synthetic and biological environments.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution, cyclization, and esterification reactions. Researchers have explored various catalysts and reaction conditions to optimize the yield and purity of this compound. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported to facilitate the formation of the spirocyclic core with high efficiency.

In terms of applications, this compound has shown promise in the field of medicinal chemistry. Its spirocyclic structure makes it an ideal candidate for investigating interactions with G-protein coupled receptors (GPCRs), which are critical targets for drug development. Recent studies have demonstrated that analogs of this compound exhibit potent activity against certain enzymes involved in neurodegenerative diseases, such as acetylcholinesterase.

Moreover, the tert-butyl ester group in this molecule can be readily modified to introduce additional functional groups, enabling further exploration of its pharmacokinetic properties. This flexibility makes it a valuable building block for constructing more complex molecular architectures.

From an environmental perspective, there is growing interest in understanding the biodegradation pathways of such compounds. Preliminary studies suggest that under specific microbial conditions, this compound can undergo hydrolysis to release less complex fragments, which may offer insights into its environmental fate and toxicity.

In conclusion, Tert-butyl 6-(5-bromopyridin-2-yl)-6-hydroxy-2-azaspiro[3.3]heptane-2-carboxylate represents a fascinating example of how structural complexity can be harnessed to create molecules with diverse functional properties. As research continues to uncover its potential applications and mechanisms of action, this compound is likely to play an increasingly important role in both academic and industrial settings.

Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.